Cas no 1564797-97-2 (1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one
• CAS No: 1564797-97-2
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• MDL: MFCD26807701
• CID: 4606379
• PubChem ID: 104058466
• Update Time: 2025-06-13

1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one

• MDL： MFCD26807701
• Inchi： 1S/C7H8F2O2/c8-7(9)6(10)5-2-1-3-11-4-5/h4,7H,1-3H2
• InChI Key： DHRWTKCAKZZFGR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=COCCC1)C(F)F

Computed Properties

• Exact Mass: 162.04923582g/mol
• Monoisotopic Mass: 162.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one (CAS No. 1564797-97-2)

1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one (CAS No. 1564797-97-2) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydro-2H-pyran ring and a difluoroethanone moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

The compound's CAS number 1564797-97-2 is frequently searched in chemical databases, reflecting its growing relevance in medicinal chemistry and material science. Recent studies highlight its utility in catalysis and ligand design, particularly for transition-metal complexes. Its fluorinated properties also contribute to enhanced metabolic stability, a hot topic in drug discovery forums. Users often inquire about its synthetic routes, solubility, and spectroscopic data, which are critical for laboratory applications.

From an industrial perspective, 1-(3,4-dihydro-2H-pyran-5-yl)-2,2-difluoroethan-1-one is gaining traction as a building block for heterocyclic compounds. Its compatibility with green chemistry principles—such as reduced waste generation—resonates with sustainability-driven research. SEO analytics reveal high search volumes for terms like "fluoroketone applications" and "pyran derivatives in drug design," underscoring its interdisciplinary appeal.

Safety and handling protocols for this compound are another common query. While it is not classified as hazardous, proper storage conditions (e.g., inert atmosphere) are recommended to preserve its reactivity. Analytical techniques like NMR and HPLC are typically employed for purity verification, a detail often sought by quality control professionals.

In summary, CAS No. 1564797-97-2 represents a versatile tool for modern chemists, bridging gaps between academic research and industrial innovation. Its integration into high-throughput screening libraries and structure-activity relationship studies further cements its importance in contemporary science.